Cas no 849408-91-9 (Cyclohexanone, 3-(cyclohexylthio)-)

• Product Name: Cyclohexanone, 3-(cyclohexylthio)-
• CAS No: 849408-91-9
• MF: C₁₂H₂₀OS
• MW: 212.351602554321
• CID: 665815
• PubChem ID: 11206638
• Update Time: 2025-04-19

Cyclohexanone, 3-(cyclohexylthio)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-(cyclohexylthio)-
• 3-cyclohexylsulfanylcyclohexan-1-one

• Inchi： 1S/C12H20OS/c13-10-5-4-8-12(9-10)14-11-6-2-1-3-7-11/h11-12H,1-9H2
• InChI Key： GUUQYHSGBQYBER-UHFFFAOYSA-N
• SMILES： S(C1CC(CCC1)=O)C1CCCCC1

Computed Properties

• Exact Mass: 212.12348643g/mol
• Monoisotopic Mass: 212.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones